(R)-Benzyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate
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Overview
Description
(R)-Benzyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate (R-BAMB-MBS) is a synthetic compound that has been used in scientific research for a variety of applications. R-BAMB-MBS is an important research tool for scientists due to its unique properties, which make it suitable for various biochemical and physiological studies. This article will provide an overview of the synthesis method of R-BAMB-MBS, its scientific research applications, the mechanism of action, its biochemical and physiological effects, advantages and limitations for laboratory experiments, and potential future directions.
Scientific Research Applications
Crystallography and Molecular Interactions
(R)-Benzyl 2-amino-3-methylbutanoate 4-methylbenzenesulfonate and its analogs have been extensively studied in the field of crystallography. Research reveals intricate details about molecular interactions, geometries, and crystal formations. For instance, studies on structurally related compounds have shown diverse arrangements and interactions in the crystalline state. These insights are critical for understanding molecular behavior and designing materials with desired properties. Key findings include analysis of amine-imine tautomerism, hydrogen bonding patterns, and π–π stacking interactions which are fundamental in materials science and molecular engineering (Babu et al., 2014) (Thayanithi et al., 2016).
Synthetic Applications
Environmental and Industrial Applications
The compound and its derivatives are also significant in environmental and industrial applications. Studies suggest their role in processes like bipolar membrane-based processes for recycling certain chemicals in industrial production. This application is crucial in reducing waste and improving the sustainability of industrial operations. The research also provides insights into optimizing such processes for better efficiency and environmental impact (Yu et al., 2005).
Mechanism of Action
Target of Action
The primary targets of H-D-Val-OBzlAs a valine derivative, it may interact with proteins or enzymes that recognize or metabolize valine, an essential amino acid .
Mode of Action
The specific mode of action of H-D-Val-OBzlAs a valine derivative, it may mimic the structure of valine and interact with the same targets, potentially altering their function .
Biochemical Pathways
The exact biochemical pathways affected by H-D-Val-OBzlGiven its structural similarity to valine, it might influence pathways involving valine metabolism .
Result of Action
The molecular and cellular effects of H-D-Val-OBzlAs a valine derivative, it may influence processes that involve valine, such as protein synthesis .
properties
IUPAC Name |
benzyl (2R)-2-amino-3-methylbutanoate;4-methylbenzenesulfonic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.C7H8O3S/c1-9(2)11(13)12(14)15-8-10-6-4-3-5-7-10;1-6-2-4-7(5-3-6)11(8,9)10/h3-7,9,11H,8,13H2,1-2H3;2-5H,1H3,(H,8,9,10)/t11-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWUQVUDPBXFOKF-RFVHGSKJSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)C(C(=O)OCC1=CC=CC=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)O.CC(C)[C@H](C(=O)OCC1=CC=CC=C1)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70659781 |
Source
|
Record name | 4-Methylbenzene-1-sulfonic acid--benzyl D-valinate (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70659781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
379.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17662-84-9 |
Source
|
Record name | 4-Methylbenzene-1-sulfonic acid--benzyl D-valinate (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70659781 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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